Cas no 59905-27-0 ((2R,3R)-2,3-bis[(phenylcarbonyl)oxy]butanedioic acid - 3-(2-{4-[(10R)-8-fluoro-2-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}ethyl)-1,3-oxazolidin-2-one (1:1))
![(2R,3R)-2,3-bis[(phenylcarbonyl)oxy]butanedioic acid - 3-(2-{4-[(10R)-8-fluoro-2-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}ethyl)-1,3-oxazolidin-2-one (1:1) structure](https://www.kuujia.com/scimg/cas/59905-27-0x500.png)
59905-27-0 structure
Product name:(2R,3R)-2,3-bis[(phenylcarbonyl)oxy]butanedioic acid - 3-(2-{4-[(10R)-8-fluoro-2-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}ethyl)-1,3-oxazolidin-2-one (1:1)
(2R,3R)-2,3-bis[(phenylcarbonyl)oxy]butanedioic acid - 3-(2-{4-[(10R)-8-fluoro-2-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}ethyl)-1,3-oxazolidin-2-one (1:1) Chemical and Physical Properties
Names and Identifiers
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- (2R,3R)-2,3-bis[(phenylcarbonyl)oxy]butanedioic acid - 3-(2-{4-[(10R)-8-fluoro-2-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}ethyl)-1,3-oxazolidin-2-one (1:1)
- (2R,3R)-2,3-dibenzoyloxybutanedioic acid,3-[2-[4-[(5R)-3-fluoro-8-methyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl]piperazin-1-yl]ethyl]-1,3-oxazolidin-2-one
- DTXSID60208626
- 59905-27-0
- 2-Oxazolidinone, 3-(2-(4-(8-fluoro-2-methyl-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-1-piperazinyl)ethyl)-, (R)-, (R-(R*,R*))-2,3-bis(benzoyloxy)butanedioate (1:1)
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- Inchi: InChI=1S/C24H28FN3O2S.C18H14O8/c1-17-2-4-22-18(14-17)15-21(20-16-19(25)3-5-23(20)31-22)27-9-6-26(7-10-27)8-11-28-12-13-30-24(28)29;19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12/h2-5,14,16,21H,6-13,15H2,1H3;1-10,13-14H,(H,19,20)(H,21,22)/t21-;13-,14-/m11/s1
- InChI Key: KEXIIBCSHRCZPC-KAJIOVELSA-N
- SMILES: CC1=CC2=C(C=C1)SC3=C(C=C(C=C3)F)C(C2)N4CCN(CC4)CCN5CCOC5=O.C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)O
Computed Properties
- Exact Mass: 799.25766
- Monoisotopic Mass: 799.25749388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 57
- Rotatable Bond Count: 13
- Complexity: 1120
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 189Ų
Experimental Properties
- PSA: 163.22
(2R,3R)-2,3-bis[(phenylcarbonyl)oxy]butanedioic acid - 3-(2-{4-[(10R)-8-fluoro-2-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}ethyl)-1,3-oxazolidin-2-one (1:1) Related Literature
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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2. Book reviews
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
59905-27-0 ((2R,3R)-2,3-bis[(phenylcarbonyl)oxy]butanedioic acid - 3-(2-{4-[(10R)-8-fluoro-2-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}ethyl)-1,3-oxazolidin-2-one (1:1)) Related Products
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